Cas no 2034384-61-5 (3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione)
3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-(2-phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione
- AKOS026689200
- F6474-1046
- 3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
- 2034384-61-5
- 3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione
-
- Inchi: 1S/C18H22N2O4/c1-2-15(13-6-4-3-5-7-13)17(22)19-10-8-14(9-11-19)20-16(21)12-24-18(20)23/h3-7,14-15H,2,8-12H2,1H3
- InChI Key: QWMXXWDXUAECND-UHFFFAOYSA-N
- SMILES: O1CC(N(C1=O)C1CCN(C(C(C2C=CC=CC=2)CC)=O)CC1)=O
Computed Properties
- Exact Mass: 330.15795719g/mol
- Monoisotopic Mass: 330.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 66.9Ų
3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6474-1046-2μmol |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F6474-1046-5μmol |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6474-1046-10μmol |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6474-1046-20μmol |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F6474-1046-1mg |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F6474-1046-2mg |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F6474-1046-3mg |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6474-1046-4mg |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F6474-1046-5mg |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6474-1046-10mg |
3-[1-(2-phenylbutanoyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
2034384-61-5 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione
Introduction to 3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034384-61-5)
3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034384-61-5, represents a novel scaffold with potential applications in drug discovery and development. The structural features of this molecule, particularly its oxazolidine ring system and the presence of a phenylbutanoyl side chain, make it an intriguing candidate for further exploration in synthetic chemistry and biological activity studies.
The oxazolidine moiety is a heterocyclic structure that has been widely investigated due to its versatility in forming stable complexes with biological targets. In particular, the 2,4-dione functional group within the oxazolidine ring introduces additional reactivity, enabling various chemical modifications that can fine-tune the pharmacological properties of the compound. The 1-(2-Phenylbutanoyl)piperidin-4-yl substituent further enhances the molecular complexity, suggesting potential interactions with biological receptors or enzymes that could modulate therapeutic effects.
Recent advancements in medicinal chemistry have highlighted the importance of polyfunctionalized heterocycles in designing next-generation therapeutics. The combination of a piperidine ring and an oxazolidine core in 3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione positions it as a promising candidate for exploring novel pharmacophores. This compound has been studied in various contexts, including its potential role as an intermediate in synthesizing more complex molecules or as a lead compound for further optimization.
In the realm of drug discovery, the development of new scaffolds is crucial for overcoming resistance mechanisms and improving treatment efficacy. The structural motif of 3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione offers a unique framework that can be modified to target specific biological pathways. For instance, modifications to the phenylbutanoyl side chain could alter binding affinity or selectivity, while changes to the oxazolidine ring might enhance metabolic stability or bioavailability.
The compound’s potential applications extend beyond traditional small-molecule drug development. Its structural features make it suitable for use as a building block in fragment-based drug design or as a scaffold for identifying novel inhibitors. The oxazolidine ring’s ability to engage with biological targets through hydrogen bonding and hydrophobic interactions further underscores its utility in medicinal chemistry.
Current research efforts are focused on elucidating the biological activity of 3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione and its derivatives. Studies have begun to explore its interactions with enzymes and receptors relevant to diseases such as cancer, inflammation, and neurological disorders. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable asset in ongoing drug discovery programs.
The synthesis of 3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, recent methodologies have improved the efficiency of constructing complex heterocyclic systems like this one, opening up new possibilities for exploring its chemical space.
The compound’s potential as a tool compound in biochemical assays cannot be overstated. Its well-defined structure allows researchers to use it as a reference standard or intermediate in high-throughput screening campaigns. This approach can accelerate the identification of novel bioactive molecules by leveraging existing scaffolds like 3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione as starting points.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The versatility of 3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione makes it an exciting prospect for future research. By combining computational modeling with experimental validation, scientists can systematically explore its pharmacological potential and develop new therapeutic strategies.
In conclusion,3-(1-(2-Phenylbutanoyl)piperidin-4-yloxazolidine)-2,4-dione (CAS No. 2034384- 61 5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs. As research progresses, this compound is likely to play an increasingly important role in developing innovative treatments across multiple therapeutic areas.
2034384-61-5 (3-(1-(2-Phenylbutanoyl)piperidin-4-yl)oxazolidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)